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Compound of Interest

Compound Name: IMR-1A

Cat. No.: B10789427 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, storage, and handling

of a stock solution of IMR-1A using Dimethyl Sulfoxide (DMSO). IMR-1A is the acid metabolite

of IMR-1 and a potent inhibitor of the Notch signaling pathway, with an IC50 of 0.5 μM.[1][2][3]

IMR-1 and its more potent metabolite, IMR-1A, function by disrupting the recruitment of

Mastermind-like 1 (Maml1) to the Notch transcriptional activation complex on chromatin.[4][5]

This prevents the transcription of Notch target genes, such as Hes-1 and Hey-L.[4][6] Accurate

preparation of stock solutions is critical for ensuring the reproducibility and reliability of

experimental results. This guide outlines the necessary materials, a step-by-step experimental

protocol, and proper storage conditions.

Quantitative Data Summary
The following table summarizes the key chemical and biological properties of IMR-1A and its

parent compound, IMR-1.
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Property IMR-1A IMR-1

Molecular Weight 325.36 g/mol [2][3] 353.41 g/mol [7]

CAS Number 331862-41-0[2][3] 310456-65-6[7]

Mechanism of Action Notch Inhibitor[1][2]

Inhibits Maml1 recruitment to

the Notch Ternary Complex

(NTC)[5][8]

IC50 (Notch) 0.5 μM[1][2][3] 26 μM[5][7]

Solubility in DMSO 6 mg/mL (18.44 mM)[2] 70 mg/mL (198.07 mM)[7]

Appearance Powder Crystalline solid

Experimental Protocol: Preparation of 10 mM IMR-
1A Stock Solution
This protocol provides instructions for preparing a 10 mM stock solution of IMR-1A in DMSO.

2.1 Materials and Equipment

IMR-1A powder (CAS: 331862-41-0)

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Analytical balance

Calibrated micropipettes and sterile tips

Sterile, amber, or light-protecting microcentrifuge tubes

Vortex mixer

Optional: Water bath or heat block (37°C)

2.2 Stock Solution Calculation
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To prepare a 10 mM stock solution, the required mass of IMR-1A must be calculated. The

molecular weight of IMR-1A is 325.36 g/mol .

Formula: Mass (mg) = Desired Concentration (mol/L) x Desired Volume (L) x Molecular Weight

( g/mol ) x 1000 (mg/g)

Example Calculation for 1 mL of 10 mM Stock:

Mass (mg) = 0.010 mol/L x 0.001 L x 325.36 g/mol x 1000 mg/g

Mass (mg) = 3.254 mg

2.3 Procedure

Safety First: Put on all required PPE before handling the chemical and solvent.

Equilibration: Allow the IMR-1A powder and DMSO to equilibrate to room temperature before

opening to prevent moisture condensation. Using fresh DMSO is recommended as absorbed

moisture can reduce solubility.[2][7]

Weighing: Carefully weigh out the calculated mass (e.g., 3.254 mg) of IMR-1A powder and

place it into a sterile microcentrifuge tube.

Solubilization: Add the corresponding volume of DMSO (e.g., 1 mL) to the tube containing

the IMR-1A powder.

Dissolution: Tightly cap the tube and vortex thoroughly until the powder is completely

dissolved. If dissolution is slow, the solution can be gently warmed to 37°C and sonicated in

an ultrasonic bath for a short period.[3]

Aliquotting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile, light-protected microcentrifuge

tubes.[1][2]

2.4 Storage and Stability

Proper storage is crucial for maintaining the activity of the IMR-1A stock solution.
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Short-term storage (up to 1 month): Store aliquots at -20°C.[2]

Long-term storage (up to 1 year): For maximum stability, store aliquots at -80°C.[1][2]

Visualized Workflows and Pathways
3.1 Experimental Workflow: IMR-1A Stock Solution Preparation

Weigh IMR-1A Powder

Add Anhydrous DMSO

Vortex Until Dissolved
(Warm/Sonicate if needed)

Aliquot into Single-Use Tubes

Store at -20°C / -80°C
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Workflow for preparing IMR-1A stock solution.

3.2 Signaling Pathway: IMR-1A Inhibition of Notch Signaling
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IMR-1A inhibits the Notch pathway by blocking Maml1 recruitment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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